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Compound of Interest
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Application Notes & Protocols for Uranium-233
Analytical Standards

For Researchers, Scientists, and Drug Development Professionals

These reference materials provide comprehensive guidance on the development,
characterization, and application of Uranium-233 (233U) analytical standards. The following
protocols and data are essential for ensuring accuracy and traceability in mass spectrometry-
based analyses.

Introduction to Uranium-233 Analytical Standards

Uranium-233 is a synthetic isotope of uranium that is valuable as an isotopic spike in isotope
dilution mass spectrometry (IDMS) for the precise and traceable measurement of uranium
content and isotopic composition in various samples.[1][2][3][4][5][€] Its absence from natural
and "virgin" uranium makes it an ideal tracer.[6] Certified Reference Materials (CRMs) and
Standard Reference Materials (SRMs) are crucial for calibrating instruments, validating
analytical methods, and ensuring the quality and comparability of measurement results.[7][8]

Certified Reference Materials: Quantitative Data

Several internationally recognized 233U reference materials are available. These standards are
primarily intended for use as a spike for uranium determinations by isotope dilution mass
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spectroscopy.[9] The certified values for concentration and isotopic composition of two common
reference materials are summarized below.

Table 1: Certified Values for Uranium-233 Standard Reference Materials

Parameter SRM 995 /| CRM C111 Uncertainty

Uranium Concentration 2.1023 pmoles/gram + 0.0011 pmoles/gram

Isotopic Composition (Atom %)

233y 99.9245 + 0.0006
234 0.0181 +0.0002
235 0.0011 + 0.0002
238 0.0563 + 0.0004

Source: National Institute of Standards and Technology (NIST) SRM 995 Certificate of Analysis,
U.S. Department of Energy CRM C111 Certificate of Analysis.[9][10]

Experimental Protocols
Protocol 1: Preparation of a Highly Enriched #*3U Spike
Reference Material

This protocol outlines the key steps for preparing a new, highly enriched 233U reference material
for use in IDMS.[2][4][5][6]

Objective: To produce a 233U spike with an isotopic enrichment of >99.98% and characterize its
molarity and isotopic composition.

Materials:
e High-purity 233U starting material
o Reagents for ion exchange chromatography

 Acids for dissolution and dilution (e.g., 0.8 N HNO3)
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 Certified 238U reverse spike for IDMS characterization[1][3]

Methodology:

Purification of Starting Material:

o An ion exchange separation is performed on approximately 1 gram of high-purity 233U to
remove any trace contaminants, such as plutonium.[2][4][5][6]

Preparation of Master Solution:
o The purified 233U is dissolved to create a master solution.

o The molality of uranium in the master solution is determined using a modified Davies and
Gray titration method.[2][4][5][6]

Quantitative Dilution and Dispensing:
o A portion of the master solution is quantitatively diluted to the desired concentration.
o The diluted solution is dispensed into individual reference material units.

Characterization of Final Reference Material:

o Selected units are analyzed to verify the uranium amount and to characterize the uranium
isotope amount ratios.

o This characterization is performed using multi-collector inductively coupled plasma mass
spectrometry (MC-ICP-MS).[2][4][5]

Workflow Diagram:
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Caption: Workflow for the preparation and characterization of a highly enriched 233U spike.

Protocol 2: Characterization of 233U Molarity and Isotopic
Abundances by IDMS

This protocol details the use of a traceable Isotope Dilution Mass Spectrometry (IDMS) method
to characterize the uranium molarity and isotopic abundances of a candidate 233U reference
material.[1][3]
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Obijective: To precisely determine the uranium molarity and isotopic composition of a prepared
233 spike solution.

Materials:

Candidate 233U reference material solution

Homemade, well-characterized 238U reverse spike (traceable)[1][3]

Uranium isotopic certified reference material for mass discrimination correction

Thermal lonization Mass Spectrometer (TIMS)
Methodology:
e Sample Preparation:
o Accurately weigh aliquots of the candidate 233U reference material.
o Add a known amount of the traceable 238U reverse spike to each aliquot.
e Mass Spectrometric Analysis:

o Measure the uranium isotope ratios using a Thermal lonization Mass Spectrometer (TIMS)
with the total evaporation method.[1][3]

o Correct the measured isotope ratios for mass discrimination using a uranium isotopic
certified reference material.

e Calculation of Uranium Molarity:

o Calculate the uranium molarity in the candidate 233U reference material using the principles
of isotope dilution.

o Determination of Isotopic Abundances:

o Measure the isotopic composition of the purified 233U material.
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o For SRM 995, the 233U with respect to 238U was measured using a Faraday Cage type
collector, while 234U and 235U were measured with respect to 228U using an ion counting
detection system.[9]

¢ Uncertainty Evaluation:
o Perform a complete uncertainty budget analysis according to ISO GUM guidelines.[1][3]

Logical Relationship Diagram:
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Caption: Logical flow for the characterization of a 233U spike using IDMS.

Analytical Methods for Uranium-233

A variety of analytical techniques are employed in the characterization and use of 233U
standards. The choice of method depends on the specific requirements of the analysis, such as
the required precision and the concentration of uranium in the sample.

Table 2: Comparison of Analytical Methods for Uranium-233
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Disclaimer: These application notes and protocols are intended for informational purposes for
an audience of researchers, scientists, and drug development professionals. All laboratory
work involving radioactive materials such as Uranium-233 must be conducted in a licensed
facility with appropriate safety precautions and in accordance with all applicable regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd

Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 10/10 Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC8281316/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8281316/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8281316/
https://impact.ornl.gov/en/publications/qualification-and-initial-characterization-of-a-high-purity-sup23/
https://publications.jrc.ec.europa.eu/repository/bitstream/JRC112307/jrc112307_online.pdf
https://tsapps.nist.gov/srmext/certificates/archives/995.pdf
https://www.energy.gov/nnsa/articles/nbl-program-office-certificate-analysis-certified-reference-material-c111-5mg-uranium
https://doh.wa.gov/sites/default/files/legacy/Documents/Pubs//320-086_u233han_fs.pdf
https://www.researchgate.net/publication/332927813_Measurement_and_analysis_of_233_U_from_local_thorium_by_using_gamma_spectrometry_and_DNCS_methods
https://www.benchchem.com/product/b1220462#developing-reference-materials-for-uranium-233-analytical-standards
https://www.benchchem.com/product/b1220462#developing-reference-materials-for-uranium-233-analytical-standards
https://www.benchchem.com/product/b1220462#developing-reference-materials-for-uranium-233-analytical-standards
https://www.benchchem.com/product/b1220462#developing-reference-materials-for-uranium-233-analytical-standards
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1220462?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1220462?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

